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Cat. No.: B2850034

Get Quote

Executive Summary

Compound 11 is a small-molecule inhibitor of Sirtuin 5 (SIRT5), an NAD*-dependent deacylase
localized primarily in the mitochondrial matrix.[1] Unlike other sirtuins (SIRT1-3) that primarily
target acetylated lysines, SIRT5 is specialized for removing negatively charged acyl
modifications—specifically succinyl, malonyl, and glutaryl groups—from lysine residues.[2]

This guide details the mechanism of action (MoA) of Compound 11, a 2-hydroxybenzoic acid
(salicylic acid) derivative identified as a selective SIRT5 inhibitor. Unlike broad-spectrum sirtuin
inhibitors such as suramin, Compound 11 exploits the unique structural features of the SIRT5
acyl-binding pocket to achieve isoform selectivity. This document serves as a technical manual
for researchers utilizing Compound 11 to interrogate SIRT5 biology, metabolic regulation, and
potential therapeutic interventions in cancer and metabolic diseases.

Chemical Biology & Structural Basis[3]
Chemical Identity[1][4]
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Scaffold: 2-Hydroxybenzoic acid (Salicylic acid) core.

Key Pharmacophore: The carboxylic acid moiety is the critical warhead.

Potency: ICso = 26.4 + 0.8 uM (Fluorescence Assay).[1]

Selectivity: >15-fold selectivity over SIRT1, SIRT2, and SIRT3 (ICso > 400 uM).

Structural Mechanism of Selectivity

The selectivity of Compound 11 is driven by the unique architecture of the SIRT5 catalytic
pocket. While SIRT1 and SIRT2 possess hydrophobic pockets adapted for acetyl-lysine, SIRT5
contains a conserved arginine (Arg105) and tyrosine (Tyr102) residue deep within the active
site. These residues normally stabilize the negatively charged carboxylate of succinyl- or
glutaryl-lysine substrates.

Compound 11 mimics this interaction:

» Electrostatic Anchoring: The carboxylate group of Compound 11 forms a bidentate salt
bridge with Arg105. This interaction is the primary determinant of SIRTS specificity, as other
sirtuins lack this cationic anchor in the corresponding position.

» Hydrogen Bonding:
o The carboxylate also forms a hydrogen bond with Tyr102.[1]

o The adjacent hydroxyl group (2-position) forms a hydrogen bond with Val221, stabilizing
the ligand orientation.

» Hydrophobic/Pi-Stacking: The aromatic ring engages in pi-pi stacking interactions with
Phe223 and Tyr255, further locking the compound in the active site.

Visualization of Binding Mode
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Caption: Schematic of Compound 11 interactions within the SIRT5 active site. The Arg105 salt
bridge is the key driver of isoform selectivity.

Mechanism of Action (MoA)
Inhibition Kinetics

Compound 11 acts as a competitive inhibitor with respect to the acyl-lysine substrate. By
occupying the deep acyl-binding pocket (specifically the site reserved for the succinyl/glutaryl
carboxylate), it physically blocks the entry of the bulky, negatively charged acyl groups of
endogenous substrates.

» Substrate Competition: Competes with succinyl-lysine, malonyl-lysine, and glutaryl-lysine
peptides.

» Cofactor Relation: The inhibition is likely non-competitive with respect to NAD*, as the
binding site overlaps with the acyl-substrate channel rather than the NAD+ Rossmann fold,
although steric occlusion can affect overall catalysis.

Thermodynamic Stabilization

Binding of Compound 11 induces a conformational shift that thermally stabilizes the SIRT5
protein.

o Thermal Shift: +1.8°C shift in melting temperature (
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) at 100 pM.
 Significance: This positive

confirms direct physical binding and ligand-induced structural rigidity, a hallmark of specific
active-site engagement.

Experimental Protocols

To validate SIRTS5 inhibition by Compound 11 in your own laboratory, use the following self-
validating protocols.

Differential Scanning Fluorimetry (Thermal Shift Assay)

Obijective: Confirm direct binding of Compound 11 to SIRTS5.

Materials:

Recombinant human SIRT5 (2-5 puM final).

Sypro Orange (5000x stock, use at 5x final).

Buffer: 50 mM HEPES (pH 7.5), 150 mM NacCl.

Compound 11 (dissolved in DMSO).

Protocol:

o Preparation: Prepare a master mix containing SIRT5 and Sypro Orange in the buffer.
» Plating: Aliquot 19 pL of master mix into a 96-well PCR plate.

e Treatment: Add 1 pL of Compound 11 (final conc. 10—-200 pM). Include DMSO-only control
(Negative) and Suramin (Positive Control, 100 pM).

¢ Run: Perform melt curve analysis in a qPCR machine (25°C to 95°C, ramp rate 0.3°C/s).

e Analysis: Calculate the derivative of fluorescence (-d(RFU)/dT). The peak indicates
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o Validation Criteria:

(Compound 11 - DMSO) > 1.0°C indicates significant binding.

Trypsin-Coupled Fluorescence Deacylation Assay

Objective: Quantify ICso of Compound 11 against SIRT5 activity.

Materials:

Substrate: Ac-Lys(Succ)-AMC (Fluorogenic succinyl-lysine).

Enzyme: SIRT5 (20-50 nM).

Developer: Trypsin (10 mg/mL stock).

Cofactor: NAD™* (500 uM).

Workflow Visualization:

Enzymatic Cleaves Release
Incubation Cleavage Deacylation Reaction Deacylated Lys Stop & Develop AMC Readout
SIRT5 + Cpd 11 + NAD+ + Substrate (30-60 min @ 37°C) Add Trypsin + NAM Fluorescence (Ex 360 / Em 460)

Click to download full resolution via product page

Caption: Workflow for the Trypsin-Coupled Fluorescence Assay. Trypsin only cleaves the lysine
after SIRT5 has removed the succinyl group.

Step-by-Step:

e Reaction Mix: Mix SIRT5, NAD*, and Compound 11 in assay buffer (50 mM Tris-HCI pH 8.0,
137 mM NacCl, 2.7 mM KCI, 1 mM MgClz). Incubate for 10 min at 37°C.

o Start: Initiate reaction by adding Ac-Lys(Succ)-AMC substrate (50 uM).

¢ Incubate: 30 minutes at 37°C.
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o Stop/Develop: Add Stop Solution containing Nicotinamide (NAM, 5 mM) to halt SIRT5 activity
and Trypsin (0.5 mg/mL) to release the fluorophore from de-succinylated lysine.

e Measure: Read fluorescence after 20 min (Ex: 360 nm, Em: 460 nm).

o Data Processing: Plot % Inhibition vs. Log[Compound 11]. Fit to a 4-parameter logistic
equation to determine ICso.

Summary of Key Data

Parameter Value | Description Notes

Target SIRT5 (Human) Mitochondrial Deacylase
) o o ] ) Also inhibits

Primary Activity Inhibition of Desuccinylation

demalonylation/deglutarylation

Determined via Ac-Lys(Succ)-

ICso 26.4+0.8 uM
AMC assay
Binding Site Acyl-Lysine Pocket Anchored by Arg105 & Tyr102
o Due to unique cationic pocket
Selectivity > 15-fold vs. SIRT1/2/3
of SIRT5
_ Indicates stabilizing ligand
Thermal Shift +1.8°C o
binding
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://doi.org/10.1126/science.1207861
https://www.benchchem.com/product/b2850034?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10206524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10206524/
https://www.researchgate.net/publication/372574662_Cell-active_irreversible_covalent_inhibitors_that_selectively_target_the_catalytic_lysine_of_EGFR_by_using_fluorosulfate-based_SuFEx_chemistry
https://scholarship.miami.edu/esploro/profile/surinder_kumar/output/all?institution=01UOML_INST
https://pubmed.ncbi.nlm.nih.gov/35932566/
https://pubmed.ncbi.nlm.nih.gov/35932566/
https://www.researchgate.net/publication/343379977_Identification_of_the_subtype-selective_Sirt5_inhibitor_balsalazide_through_systematic_SAR_analysis_and_rationalization_via_theoretical_investigations
https://www.researchgate.net/figure/Comparisons-of-the-SIRT5SuBKA-structure-with-those-of-a-the-SIRT5Succ-IDH2Carba-NAD_fig5_318576728
https://scholarship.miami.edu/esploro/outputs/journalArticle/Identification-of-2-hydroxybenzoic-acid-derivatives-as/991032796368502976
https://www.medchemexpress.com/sirt5-inhibitor-4.html?locale=fr-FR
https://pmc.ncbi.nlm.nih.gov/articles/PMC9340778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9340778/
https://www.benchchem.com/product/b2850034/docs#mechanism-of-action-for-compound-11-selective-sirt5-inhibition
https://www.benchchem.com/product/b2850034/docs#mechanism-of-action-for-compound-11-selective-sirt5-inhibition
https://www.benchchem.com/product/b2850034/docs#mechanism-of-action-for-compound-11-selective-sirt5-inhibition
https://www.benchchem.com/product/b2850034/docs#mechanism-of-action-for-compound-11-selective-sirt5-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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